Cas no 873437-13-9 ((3-Hydroxy-propyl)-isopropyl-carbamic Acid tert-butyl ester)

• Product Name: (3-Hydroxy-propyl)-isopropyl-carbamic Acid tert-butyl ester
• CAS No: 873437-13-9
• MF: C₁₁H₂₃NO₃
• MW: 217.305223703384
• MDL: MFCD12781066
• CID: 1878292
• PubChem ID: 11672972
• Update Time: 2025-06-26

(3-Hydroxy-propyl)-isopropyl-carbamic Acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (3-hydroxypropyl)(1-methylethyl)-, 1,1-dimethylethylester
• (3-Hydroxy-propyl)-isopropyl-carbamic acid tert-butyl ester
• 1,1-Dimethylethyl N-(3-hydroxypropyl)-N-(1-methylethyl)carbamate (ACI)
• Carbamic acid, (3-hydroxypropyl)(1-methylethyl)-, 1,1-dimethylethyl ester (9CI)
• 3-[(tert-Butoxycarbonyl)isopropylamino]-1-propanol
• tert-Butyl (3-hydroxypropyl)(isopropyl)carbamate
• tert-butyl N-(3-hydroxypropyl)-N-(propan-2-yl)carbamate
• 873437-13-9
• CS-0252908
• tert-butyl N-(3-hydroxypropyl)-N-propan-2-ylcarbamate
• F83238
• DB-257667
• SCHEMBL1859771
• SB39252
• tert-Butyl(3-hydroxypropyl)(isopropyl)carbamate
• (3-Hydroxy-propyl)-isopropyl-carbamic acid t-butyl ester
• MFCD12781066
• YJB43713
• EN300-61982
• AKOS010269541
• (3-Hydroxy-propyl)-isopropyl-carbamic Acid tert-butyl ester

• MDL： MFCD12781066
• Inchi： 1S/C11H23NO3/c1-9(2)12(7-6-8-13)10(14)15-11(3,4)5/h9,13H,6-8H2,1-5H3
• InChI Key： LLCYWHXMBXMVAS-UHFFFAOYSA-N
• SMILES： O=C(N(C(C)C)CCCO)OC(C)(C)C

Computed Properties

• Exact Mass: 217.16779360g/mol
• Monoisotopic Mass: 217.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8Ų

Additional information on (3-Hydroxy-propyl)-isopropyl-carbamic Acid tert-butyl ester

Introduction to (3-Hydroxy-propyl)-isopropyl-carbamic Acid tert-butyl ester (CAS No. 873437-13-9)

(3-Hydroxy-propyl)-isopropyl-carbamic Acid tert-butyl ester, identified by its CAS number 873437-13-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a unique structural configuration, exhibits promising properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The molecular structure of (3-Hydroxy-propyl)-isopropyl-carbamic Acid tert-butyl ester consists of a hydroxy-propyl group linked to an isopropyl carbamic acid tert-butyl ester moiety. This arrangement imparts distinct chemical and physical characteristics, making it particularly useful in the development of novel therapeutic agents. The presence of both hydroxyl and carbamate functional groups provides multiple sites for chemical modification, enabling the design of complex molecules with tailored biological activities.

In recent years, there has been a growing interest in the application of this compound in drug discovery and development. Its structural features make it an excellent candidate for use as a building block in the synthesis of small-molecule drugs targeting various diseases. For instance, researchers have explored its potential in the development of inhibitors for enzymes involved in metabolic pathways relevant to cancer and inflammation.

One of the most compelling aspects of (3-Hydroxy-propyl)-isopropyl-carbamic Acid tert-butyl ester is its versatility in chemical transformations. The hydroxyl group can undergo etherification, esterification, or oxidation reactions, while the carbamate moiety can be readily modified through hydrolysis or amidation. These properties allow chemists to manipulate its structure in diverse ways, facilitating the creation of novel compounds with enhanced pharmacological profiles.

Recent studies have highlighted the compound's role in the synthesis of protease inhibitors, which are critical for treating conditions such as HIV/AIDS and hepatitis C. The tert-butyl ester group provides stability during synthetic procedures while also allowing for easy removal under specific conditions, making it a convenient intermediate. This adaptability has made (3-Hydroxy-propyl)-isopropyl-carbamic Acid tert-butyl ester a preferred choice for medicinal chemists seeking to develop next-generation therapeutics.

The compound's biocompatibility and low toxicity have also been subjects of extensive investigation. Preclinical studies have demonstrated that derivatives of this molecule exhibit favorable pharmacokinetic properties, including good solubility and bioavailability. These characteristics are essential for ensuring that therapeutic agents can be effectively absorbed and utilized by the body, thereby improving treatment outcomes.

Furthermore, the environmental impact of using (3-Hydroxy-propyl)-isopropyl-carbamic Acid tert-butyl ester as an intermediate has been carefully evaluated. Its synthesis involves relatively benign reactions that minimize waste generation and energy consumption. This aligns with the broader trend in pharmaceutical research toward sustainable practices that reduce environmental footprint without compromising efficacy.

The future prospects for this compound are promising, with ongoing research exploring its potential applications in areas such as regenerative medicine and neurodegenerative disease treatment. Its unique structural features offer opportunities to develop innovative therapies that address unmet medical needs. As scientific understanding advances, it is likely that new synthetic routes and applications will emerge, further solidifying the importance of (3-Hydroxy-propyl)-isopropyl-carbamic Acid tert-butyl ester in modern drug discovery.

In conclusion, (3-Hydroxy-propyl)-isopropyl-carbamic Acid tert-butyl ester (CAS No. 873437-13-9) represents a significant advancement in biochemical and pharmaceutical research. Its structural versatility, biocompatibility, and environmental sustainability make it an invaluable tool for scientists developing new treatments for a wide range of diseases. As research continues to uncover new applications and synthetic possibilities, this compound is poised to play an increasingly important role in the future of medicine.